Cas no 863459-40-9 (N-(4-methoxyphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 863459-40-9
• MF: C₂₀H₁₈N₆O₂S
• MW: 406.460921764374
• CID: 6527413
• Update Time: 2025-07-22

N-(4-methoxyphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• N-(4-methoxyphenyl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• Acetamide, N-(4-methoxyphenyl)-2-[[3-(4-methylphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-

• Inchi： 1S/C20H18N6O2S/c1-13-3-7-15(8-4-13)26-19-18(24-25-26)20(22-12-21-19)29-11-17(27)23-14-5-9-16(28-2)10-6-14/h3-10,12H,11H2,1-2H3,(H,23,27)
• InChI Key： FPFHXSLCYAXUGQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1N=CN=C2N(C3=CC=C(C)C=C3)N=NC2=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(4-methoxyphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

Professional Introduction to Compound with CAS No. 863459-40-9 and Product Name: N-(4-methoxyphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide

The compound with the CAS number 863459-40-9 and the product name N-(4-methoxyphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide represents a significant advancement in the field of chemobiology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in medicinal chemistry.

At the core of this compound's structure lies a triazolopyrimidine scaffold, which is a well-documented motif in pharmaceutical chemistry. The triazolopyrimidine core is known for its ability to interact with biological targets in a highly specific manner, making it an attractive scaffold for the development of novel bioactive molecules. Specifically, the 3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl moiety introduces a sulfanyl group that can participate in hydrogen bonding and other non-covalent interactions with biological targets. This feature is particularly valuable in designing molecules with enhanced binding affinity and selectivity.

The acetamide functional group at the C-terminal end of the molecule further enhances its pharmacological potential. Acetamides are known to exhibit diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. When incorporated into a molecule like this one, the acetamide group can modulate the overall pharmacokinetic profile of the compound, potentially improving its bioavailability and therapeutic efficacy.

One of the most intriguing aspects of this compound is its potential application in targeting kinases and other enzymes involved in cancer progression. The 4-methoxyphenyl and 4-methylphenyl substituents provide hydrophobic interactions that can enhance binding to hydrophobic pockets on target proteins. Additionally, the sulfanyl group can engage in polar interactions with charged residues on the enzyme surface. These structural features make it a promising candidate for inhibiting kinases such as EGFR (epidermal growth factor receptor) and MET (mesenchymal epithelial transition), which are frequently overexpressed in various types of cancer.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in oncology research. For instance, compounds containing this scaffold have shown promise in preclinical studies as inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways that drive tumor growth and metastasis. The structural versatility of N-(4-methoxyphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide allows for fine-tuning of its pharmacological properties to optimize its interaction with specific biological targets.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern synthetic organic chemistry. The construction of the triazolopyrimidine core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, the introduction of the sulfanyl group necessitates precise control over reaction parameters to avoid unwanted side products. These synthetic challenges highlight the complexity involved in developing novel bioactive molecules from scratch.

In terms of drug development pipelines, this compound represents an early-stage candidate that requires further optimization before it can be translated into a clinical setting. However, its unique structural features and potential biological activities make it an attractive starting point for medicinal chemists seeking to develop next-generation therapeutics. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of this compound against various biological targets.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like this one. Molecular docking studies can predict how well this compound interacts with target proteins at an atomic level. These predictions are invaluable for guiding synthetic efforts and optimizing lead compounds for improved efficacy and reduced toxicity.

Furthermore, advances in crystallography have enabled researchers to visualize how this compound binds to biological targets at high resolution. Such structural insights can provide critical information for designing analogs with enhanced pharmacological properties. By combining experimental data with computational modeling, scientists can develop a comprehensive understanding of how this molecule interacts with its biological targets.

The future prospects for this compound are promising given its unique structural features and potential applications in oncology research. As more data becomes available on its biological activities and pharmacokinetic properties, it will be possible to refine its chemical structure further to improve its therapeutic index. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential for realizing its full potential as a novel therapeutic agent.

In conclusion,N-(4-methoxyphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide represents a significant advancement in chemobiology research due to its intricate structure and potential applications in drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules targeting cancer-related enzymes such as kinases. As research continues to uncover new insights into its pharmacological properties,CAS No 863459-40-9 will undoubtedly play an important role in shaping future therapeutic strategies.